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Compound of Interest

Compound Name: Dimesitylmethane

Cat. No.: B1581528

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed examination of the molecular structure and properties of
Dimesitylmethane, a significant aromatic hydrocarbon. The information is presented to be a
valuable resource for professionals in research and development.

Introduction to Dimesitylmethane

Dimesitylmethane, also known by its IUPAC name 1,3,5-trimethyl-2-[(2,4,6-
trimethylphenyl)methyl]benzene, is an organic compound that consists of two mesityl (2,4,6-
trimethylphenyl) groups linked by a methylene bridge.[1][2] Its chemical formula is Ci9H24.[1]
This structure results in significant steric hindrance around the central methylene carbon, which
influences its chemical reactivity and physical properties.

Molecular Structure

The core structure of Dimesitylmethane features a central carbon atom, derived from
methane, which is bonded to two mesityl groups.[1] A mesityl group is an aromatic ring
(benzene) substituted with three methyl groups at positions 1, 3, and 5. In Dimesitylmethane,
the methylene bridge connects the two aromatic rings. The formal name, 1,3,5-trimethyl-2-
[(2,4,6-trimethylphenyl)methyl]lbenzene, precisely describes this arrangement.[2]

The key structural features are:
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o Methylene Bridge: A -CH2- group that serves as the linker.

o Two Mesityl Groups: Each mesityl group is a 2,4,6-trimethylphenyl substituent. These bulky
groups are positioned on the central methylene carbon.

The steric bulk of the ortho-methyl groups on the mesityl rings forces a non-planar arrangement
of the molecule, with the two aromatic rings being twisted out of the plane of the central C-C-C
bond angle.

Physicochemical Properties

A summary of the key quantitative data for Dimesitylmethane is presented in the table below
for easy reference and comparison.

Property Value Reference
Molecular Formula Ci9H24 [1]
Molecular Weight 252.39 g/mol [1]

1,3,5-trimethyl-2-[(2,4,6-

IUPAC Name trimethylphenyl)methyllbenzen  [2]
e

CAS Number 733-07-3 [1]

Melting Point 132-135 °C [3]

Boiling Point 370.7 °C at 760 mmHg

Density 0.947 g/cm3

Structural Visualization

To provide a clear visual representation of the molecular structure of Dimesitylmethane, the
following diagram has been generated using the Graphviz DOT language.
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Molecular structure of Dimesitylmethane.

Experimental Protocols

Synthesis of Dimesitylmethane

A common method for the synthesis of Dimesitylmethane involves the acid-catalyzed
condensation of mesitylene with paraformaldehyde.[4]

Materials:
* Mesitylene (1,3,5-trimethylbenzene)
o Paraformaldehyde

e Formic acid (88%)
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e Benzene
e Sodium carbonate solution (2-3%)
e Saturated sodium chloride solution
Procedure:

» A mixture of paraformaldehyde and formic acid is heated to 80°C with stirring until the
paraformaldehyde dissolves.[4]

« Mesitylene is rapidly added to the stirred solution, and the mixture is heated under reflux for
approximately 6 hours.[4]

e Upon cooling to room temperature, crude Dimesitylmethane crystallizes out of the solution.

[4]
e The liquid layers are decanted, and the solid product is washed with benzene.

e The solid is filtered and combined with the product precipitated from the organic layer after
washing with water, sodium carbonate solution, and saturated sodium chloride solution.[4]

e The combined solids are washed again with water and sodium carbonate solution to yield
crude Dimesitylmethane.[4]

o Further purification can be achieved by recrystallization from boiling benzene with the
addition of methanol to precipitate the product, yielding white platelets.[4]

Purity Analysis: The purity of the synthesized Dimesitylmethane can be determined by vapor-
phase chromatography.[4] The melting point is also a key indicator of purity.

Logical Workflow for Synthesis and Purification

The following diagram illustrates the workflow for the synthesis and purification of
Dimesitylmethane.
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Workflow for Dimesitylmethane synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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